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Compound of Interest

Compound Name: H-DL-Glu(Ome)-OMe.HCI

cat. No.: B079792

An In-Depth Technical Guide to H-DL-Glu(Ome)-OMe.HCI

For Researchers, Scientists, and Drug Development Professionals

Abstract

H-DL-Glu(Ome)-OMe.HCI, also known as Dimethyl DL-glutamate hydrochloride, is a derivative
of the non-essential amino acid glutamic acid. With both the alpha and gamma carboxylic acid
groups protected as methyl esters, this compound serves as a valuable building block in
synthetic chemistry and as a research tool in cell biology. Its primary applications are in
solution-phase peptide synthesis and as a cell-permeant form of glutamate for studying cellular
signaling pathways, particularly in the context of metabolism and neuroscience.[1][2][3] This
technical guide provides a comprehensive overview of its chemical properties, synthesis, and
key applications, complete with experimental protocols and pathway diagrams to support its
use in a research and development setting.

Core Molecular Information

H-DL-Glu(Ome)-OMe.HCI is the hydrochloride salt of the dimethyl ester of DL-glutamic acid,
indicating it is a racemic mixture of its D and L stereoisomers.

Physicochemical and Computational Data

The fundamental properties of H-DL-Glu(Ome)-OMe.HCI are summarized below. These values
are crucial for experimental design, including solvent selection and reaction condition
optimization.
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Property Value Reference(s)
Molecular Formula C7H14CINO4 [4]

Molecular Weight 211.64 g/mol [1][4]

CAS Number 13515-99-6 [4][5]
Appearance Crystalline solid [1][5]

Purity >95-97% [1][4]
Solubility Soluble in Water, DMF, DMSO, (E]6]

Ethanol

Storage Temperature

4°C or -20°C

[4]1[5]

SMILES COC(=0)CCC(C(=O)OC)N.CI [4]
Topological Polar Surface Area

78.62 A2 [4]
(TPSA)
logP -0.1383 [4]
Hydrogen Bond Donors 1 [4]
Hydrogen Bond Acceptors 5 [4]
Rotatable Bonds 4 [4]

Synthesis Protocol

The synthesis of H-DL-Glu(Ome)-OMe.HCI is typically achieved through a Fischer
esterification of DL-glutamic acid. The following protocol is adapted from established methods
for the synthesis of its L-isomer.[7][8]

Materials

e DL-Glutamic Acid
¢ Methanol (Anhydrous)

e Thionyl Chloride (SOCIz2)
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Methyl tert-butyl ether (MTBE) or Ethyl Acetate

Nitrogen gas

Reaction vessel with reflux condenser, stirrer, and thermometer

Experimental Procedure

Reaction Setup: In a four-necked flask equipped with a stirrer, thermometer, and reflux
condenser, add anhydrous methanol.

Reagent Addition: While stirring, add DL-Glutamic acid to the methanol. Subsequently, cool
the mixture (e.g., to 0°C) and slowly add thionyl chloride dropwise. Thionyl chloride reacts
with methanol to form HCI in situ, which catalyzes the esterification.

Reaction: Heat the mixture to reflux (approximately 60-65°C) and maintain for several hours
(e.g., 7 hours) to ensure complete esterification of both carboxylic acid groups.[7]

Work-up: After the reaction is complete, cool the system to room temperature. Purge the
vessel with nitrogen gas to remove excess dissolved HCI gas.[7]

Isolation: Remove excess methanol and thionyl chloride by distillation under reduced
pressure. This will yield an oily residue.[7][8]

Precipitation & Purification: Add a non-polar solvent like methyl tert-butyl ether or ethyl
acetate to the residue and stir. This will cause the hydrochloride salt product to precipitate as
a solid.[7][8]

Drying: Collect the solid product by filtration, wash with a small amount of the non-polar
solvent, and dry under vacuum to yield H-DL-Glu(Ome)-OMe.HCI as a white solid.
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Synthesis Workflow

DL-Glutamic Acid
Methanol (MeOH)
Thionyl Chloride (SOCIz2)

1. Add Reagents

Fischer Esterification

(Reflux, ~65°C, 7h)

2. Reaction Completion

(

Distillation
(Remove excess MeOH, SOCI2)

)

. Isolate Crude Oil

Precipitation

((Add Ethyl Acetate))

4. Purify & Dry

H-DL-Glu(Ome)-OMe.HCI

(White Solid)
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Solution-Phase Peptide Coupling

Na-Protected Amino Acid
( (e.g., Boc-Ala-OH) ) (H'D'-'Gm(Ome)-OMe.HcD

Activate Carboxyl Group Neutralize HCI
(EDC, Oxyma in DMF) (DIPEA in DMF)

Peptide Bond Formation
(Mix and stir overnight)

orms Diastereomeric Dipeptide

Work-up & Purification
(Extraction, Chromatography)

Mechanism of Action in Pancreatic $-Cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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